3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(4-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-13-7-8-18-15(10-13)21-12-14-6-5-9-19(11-14)16(20)22-17(2,3)4/h7-8,10,14H,5-6,9,11-12H2,1-4H3
• InChI Key: MYHQPKWHDLMZJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)OCC2CCCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C17H26N2O3
• DSSTOX Substance ID: DTXSID10647925
• Molecular Weight: 306.4 g/mol
• CAS RN: 954231-36-8

Description

3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester, also known as MPMP, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is not fully understood, but it is believed to act as a prodrug that is activated by enzymes in the body. Once activated, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester may inhibit the growth of cancer cells by interfering with their DNA synthesis.
Biochemical and physiological effects:
3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been shown to have antitumor activity in vitro and in vivo. It may also have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases. However, more research is needed to fully understand the biochemical and physiological effects of 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester.

Advantages And Limitations For Lab Experiments

One advantage of using 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester in lab experiments is its high purity and stability. However, one limitation is that it may be difficult to obtain in large quantities due to its complex synthesis method.

Future Directions

There are several future directions for the research of 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester. One direction is to further study its antitumor activity and potential use in cancer therapy. Another direction is to explore its anti-inflammatory effects and potential use in the treatment of inflammatory diseases. Additionally, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester may have applications in the development of new materials and catalysts. Further research is needed to fully understand the potential applications of 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester in various fields.
Conclusion:
In conclusion, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to produce high yields of 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester with high purity. 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been studied for its potential applications in medicinal chemistry, organic synthesis, and material science. Although its mechanism of action and biochemical and physiological effects are not fully understood, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been shown to have antitumor activity and may have anti-inflammatory effects. While there are limitations to using 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester in lab experiments, there are several future directions for research, including its potential use in cancer therapy, the treatment of inflammatory diseases, and the development of new materials and catalysts.

Scientific Research Applications

3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been shown to have antitumor activity and may be useful in the development of new cancer drugs. In organic synthesis, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been used as a building block in the synthesis of complex molecules. In material science, 3-(4-Methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been used as a ligand in the synthesis of metal-organic frameworks.